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Compound of Interest

Compound Name: LY456066

cat. No.: B15618967

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of GSK256066, a high-affinity,
selective phosphodiesterase 4 (PDE4) inhibitor. It covers the chemical structure,
physicochemical properties, mechanism of action, and key experimental findings related to this
compound. Detailed methodologies for cited experiments are provided to facilitate
reproducibility and further investigation.

Chemical Structure and Properties

GSK256066, with the chemical name 6-[[3-[(Dimethylamino)carbonyl]phenyl]sulfonyl]-4-[(3-
methoxyphenyl)amino]-8-methyl-3-quinolinecarboxamide, is a potent inhibitor of PDE4. Its
chemical structure and key properties are summarized below.

Table 1: Chemical and Physical Properties of GSK256066

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15618967?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

6-[[3-
Dimethylamino)carbonyl]phenyl]sulfonyl]-4-[(3-

IUPAC Name [( y ) . yllphenyl] yll-4-[(
methoxyphenyl)amino]-8-methyl-3-
quinolinecarboxamide

Molecular Formula C27H26N405S

Molecular Weight 518.58 g/mol

CAS Number 801312-28-7

CC1=CC(=CC2=C1N=C(C(=0)N)C(NC3=CC(=
SMILES CC=C3)0C)=C2)S(=0)
(=0)C4=CC(=CC=C4)C(=0)N(C)C

Insoluble in water and ethanol; Soluble in

Solubility
DMSO (5 mg/mL)

Storage Store at -20°C for long-term stability.

Mechanism of Action: PDE4 Inhibition

GSK256066 is an exceptionally potent and selective inhibitor of phosphodiesterase 4 (PDE4),
an enzyme that plays a crucial role in regulating intracellular levels of cyclic adenosine
monophosphate (CAMP). By inhibiting PDE4, GSK256066 prevents the degradation of CAMP,
leading to its accumulation within inflammatory and immune cells. Elevated cAMP levels
activate Protein Kinase A (PKA), which in turn phosphorylates and regulates various
downstream targets, ultimately resulting in the suppression of pro-inflammatory responses.
This mechanism underlies the anti-inflammatory effects of GSK256066 observed in various
preclinical and clinical models of respiratory diseases like asthma and Chronic Obstructive
Pulmonary Disease (COPD).
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Experimental Workflow

Isolate Human Peripheral
Blood Monocytes

Experimental Workflow

Administer GSK256066
(intratracheal) or vehicle

Pre-incubate cells with
GSK256066 or vehicle

: : Induce lung inflammation
Stimulate with LPS with intratracheal LPS

( Incubate for 18-24 hours) ( Wait for 4-6 hours )
Coll Perform bronchoalveolar
ollect supernatant lavage (BAL)

Measure TNF-a levels Count total and differential
(ELISA) cells in BAL fluid
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determine IC50 determine ED50
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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